N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C19H23NO3/c1-19(2,3)13-9-6-7-10-14(13)20-18(21)17-15(22-4)11-8-12-16(17)23-5/h6-12H,1-5H3,(H,20,21)
• InChI Key: YLBFSYQGCSFOLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1NC(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide, also known as TFMPP, is a synthetic compound that belongs to the family of phenethylamines. It was first synthesized in the 1970s and has been used in scientific research for its psychoactive effects. TFMPP has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for studying the nervous system.

Mechanism of Action

The exact mechanism of action of N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide is not fully understood, but it is believed to involve the modulation of neurotransmitter release and reuptake. N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide has been found to increase the release of serotonin, dopamine, and norepinephrine, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide has been found to have a wide range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiration. N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide has also been found to affect the release of hormones such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide has several advantages as a research tool. It is easy to synthesize and is relatively stable, making it easy to handle in the lab. It has also been shown to have a wide range of effects on the nervous system, making it a valuable tool for studying neurotransmitter systems. However, N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide has limitations as well. It has been found to have some toxic effects, particularly at high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and anxiety. N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide has been shown to have effects on neurotransmitter systems that are involved in the regulation of mood and behavior, making it a potential target for drug development. Another area of interest is the development of new synthetic compounds that are based on the structure of N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide. These compounds may have improved pharmacological properties and could be used to study the nervous system in new ways.

Synthesis Methods

N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2,6-dimethoxybenzaldehyde with tert-butylamine to form the intermediate 2,6-dimethoxy-N-(tert-butyl)benzamide. This intermediate is then reacted with 2-bromo-1-(4-methoxyphenyl)ethanone to form N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide.

Scientific Research Applications

N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide has been used in scientific research to study its effects on the central nervous system. It has been found to act as a partial agonist at the serotonin 5-HT1B and 5-HT2A receptors, which are involved in the regulation of mood, cognition, and behavior. N-(2-tert-butylphenyl)-2,6-dimethoxybenzamide has also been shown to have effects on other neurotransmitter systems, including dopamine and norepinephrine.